Cas no 76331-08-3 (Cyclododecanone, 2-methoxy-)
Cyclododecanone, 2-methoxy- structure
Product Name:Cyclododecanone, 2-methoxy-
CAS No:76331-08-3
MF:C13H24O2
MW:212.328464508057
CID:537987
PubChem ID:15438268
Update Time:2025-04-19
Cyclododecanone, 2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclododecanone, 2-methoxy-
- 2-methoxycyclododecan-1-one
- 2-METHOXYCYCLODODECANONE
- 76331-08-3
- DTXSID60572773
- SCHEMBL9874961
-
- Inchi: 1S/C13H24O2/c1-15-13-11-9-7-5-3-2-4-6-8-10-12(13)14/h13H,2-11H2,1H3
- InChI Key: CQROJZVEVHVKAH-UHFFFAOYSA-N
- SMILES: O(C)C1C(CCCCCCCCCC1)=O
Computed Properties
- Exact Mass: 212.17772
- Monoisotopic Mass: 212.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclododecanone, 2-methoxy- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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